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Compound of Interest

Compound Name: N-Cbz-D-leucine

Cat. No.: B554507

An In-depth Technical Guide to N-Cbz-D-leucine

Introduction

N-Carbobenzyloxy-D-leucine (N-Cbz-D-leucine) is a protected amino acid derivative of D-
leucine, an essential amino acid. The introduction of the benzyloxycarbonyl (Cbz or Z) group to
the amine nitrogen makes it a crucial building block in synthetic organic chemistry, particularly
in the field of peptide synthesis. The Cbz group serves as a robust protecting group, enabling
controlled and sequential formation of peptide bonds, which is fundamental for the
development of new therapeutic agents, peptidomimetics, and other complex molecular
architectures. This technical guide provides a comprehensive overview of the chemical
properties, structure, synthesis, and applications of N-Cbhz-D-leucine for researchers,
scientists, and professionals in drug development.

Chemical Structure and Identifiers

N-Cbz-D-leucine, systematically named (2R)-4-methyl-2-
(phenylmethoxycarbonylamino)pentanoic acid, consists of a D-leucine core where the amino
group is protected by a benzyloxycarbonyl group.[1]
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Start: Resin-Bound Peptide
with free N-terminus
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1. Dissolve D-leucine
in 10% NaOH at -5°C
¢ 1. Activate N-Cbz-D-leucine
(e.g., DIC/HOBL)
2. Add Cbhz-Cl & 10% NaOH
(Maintain pH 8) i

2. Couple Activated Amino Acid
3. Stir at 10°C for 15h to Resin

4. Monitor with Ninhydrin Test
3. Monitor with Kaiser Test

Reaction Complete

oupling Complete

5. Wash with Diethyl Ether
(Discard Ether)

L 4. Wash Resin

6. Acidify with HCI to pH 3 i

5. Deprotect next Boc group (if any)
7. Extract with Ethyl Acetate or proceed to cleavage

* :

8. Wash with Water & Brine

6. Cleave Peptide from Resin

¢ (and remove side-chain/Cbz groups)
9. Dry over MgSO4 i
¢ 7. Purify with RP-HPLC

10. Column Chromatography

End: Pure Peptide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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